azidobenzamido 008
azidobenzamido 008
Brand Name:
Vulcanchem
CAS No.:
113400-63-8
VCID:
VC0043656
InChI:
InChI=1S/C53H60N12O9/c1-31(66)46-52(73)58-41(15-8-9-25-55-47(68)35-19-23-38(24-20-35)63-64-54)48(69)59-43(29-36-30-56-40-14-7-6-13-39(36)40)49(70)61-44(28-33-11-4-3-5-12-33)53(74)65-26-10-16-45(65)51(72)60-42(50(71)62-46)27-34-17-21-37(22-18-34)57-32(2)67/h3-7,11-14,17-24,30-31,41-46,56,66H,8-10,15-16,25-29H2,1-2H3,(H,55,68)(H,57,67)(H,58,73)(H,59,69)(H,60,72)(H,61,70)(H,62,71)
SMILES:
CC(C1C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)N1)CC3=CC=C(C=C3)NC(=O)C)CC4=CC=CC=C4)CC5=CNC6=CC=CC=C65)CCCCNC(=O)C7=CC=C(C=C7)N=[N+]=[N-])O
Molecular Formula:
C53H60N12O9
Molecular Weight:
1009.1 g/mol
azidobenzamido 008
CAS No.: 113400-63-8
Main Products
VCID: VC0043656
Molecular Formula: C53H60N12O9
Molecular Weight: 1009.1 g/mol
| CAS No. | 113400-63-8 |
|---|---|
| Product Name | azidobenzamido 008 |
| Molecular Formula | C53H60N12O9 |
| Molecular Weight | 1009.1 g/mol |
| IUPAC Name | N-[4-[15-[(4-acetamidophenyl)methyl]-3-benzyl-12-(1-hydroxyethyl)-6-(1H-indol-3-ylmethyl)-2,5,8,11,14,17-hexaoxo-1,4,7,10,13,16-hexazabicyclo[16.3.0]henicosan-9-yl]butyl]-4-azidobenzamide |
| Standard InChI | InChI=1S/C53H60N12O9/c1-31(66)46-52(73)58-41(15-8-9-25-55-47(68)35-19-23-38(24-20-35)63-64-54)48(69)59-43(29-36-30-56-40-14-7-6-13-39(36)40)49(70)61-44(28-33-11-4-3-5-12-33)53(74)65-26-10-16-45(65)51(72)60-42(50(71)62-46)27-34-17-21-37(22-18-34)57-32(2)67/h3-7,11-14,17-24,30-31,41-46,56,66H,8-10,15-16,25-29H2,1-2H3,(H,55,68)(H,57,67)(H,58,73)(H,59,69)(H,60,72)(H,61,70)(H,62,71) |
| Standard InChIKey | MCRDZKUHIMEOGV-UHFFFAOYSA-N |
| SMILES | CC(C1C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)N1)CC3=CC=C(C=C3)NC(=O)C)CC4=CC=CC=C4)CC5=CNC6=CC=CC=C65)CCCCNC(=O)C7=CC=C(C=C7)N=[N+]=[N-])O |
| Canonical SMILES | CC(C1C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)N1)CC3=CC=C(C=C3)NC(=O)C)CC4=CC=CC=C4)CC5=CNC6=CC=CC=C65)CCCCNC(=O)C7=CC=C(C=C7)N=[N+]=[N-])O |
| Synonyms | azidobenzamido 008 azidobenzamido-008 cyclo(Phe(4-NH)Ac)-Thr-Lys-(CO(4-N3)C6H4)-Trp-Phe-Pro cyclo(Phe-(4-NHAc)-Thr-Lys(CO(4-N3)C6H4)-Trp-Phe-Pro) cyclo(phenylalanyl-(4-acetylamino)threonyl-lysyl-(4-azidobenzoyl)tryptophyl-phenylalanyl-prolyl) cyclo-PTLTPP |
| PubChem Compound | 3037003 |
| Last Modified | Nov 11 2021 |
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